Cas no 1361764-50-2 (4-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde
• CAS No: 1361764-50-2
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4932052
• Update Time: 2025-10-28

4-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde

• Inchi： 1S/C9H10F2N2O2/c1-15-9-7(8(10)11)6(2-12)5(4-14)3-13-9/h3-4,8H,2,12H2,1H3
• InChI Key： KTHYKMXSGUWKKJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=O)C=1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: 0.1
• Topological Polar Surface Area: 65.2

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde

Introduction to 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde (CAS No. 1361764-50-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde, identified by its CAS number 1361764-50-2, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound belongs to the pyridine class, a pivotal scaffold in drug discovery due to its inherent biological activity and tunable electronic properties. The presence of multiple functional groups, including an aldehyde, an amine, a methoxy group, and a difluoromethyl moiety, endows it with unique reactivity and potential applications in synthetic chemistry, enzyme inhibition, and the development of novel therapeutic agents.

The aldehyde functionality at the 5-position of the pyridine ring serves as a versatile handle for further derivatization, enabling the construction of complex molecular architectures through condensation reactions with nucleophiles such as amines or hydrazines. This property is particularly valuable in the synthesis of peptidomimetics or small-molecule inhibitors targeting protein-protein interactions. Additionally, the amine group at the 4-position provides a site for amide bond formation, which is a common motif in bioactive molecules. The methoxy group at the 2-position introduces steric and electronic effects that can modulate binding affinity and metabolic stability, while the difluoromethyl substituent enhances lipophilicity and metabolic resistance—a desirable feature for drug candidates.

In recent years, computational modeling and high-throughput screening have identified 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde as a promising scaffold for inhibiting enzymes involved in inflammatory pathways. Specifically, studies have highlighted its potential as a modulator of Janus kinases (JAKs), which play a critical role in immune responses and autoimmune diseases. The compound’s ability to engage with the active site of JAK enzymes through its multiple functional groups has been computationally validated by molecular dynamics simulations and docking studies. These simulations suggest that the aldehyde group can form hydrogen bonds with key residues, while the amine and methoxy groups contribute to hydrophobic interactions, stabilizing the enzyme-inhibitor complex.

Emerging research also underscores the compound’s utility in developing kinase inhibitors with improved selectivity over closely related targets such as Tyrosine Kinase 2 (TYK2). The difluoromethyl group has been shown to enhance binding affinity by introducing favorable dipole-dipole interactions and reducing conformational flexibility in the enzyme active site. Furthermore, the presence of both polar (amine, aldehyde) and non-polar (methoxy, difluoromethyl) substituents allows for fine-tuning of solubility and membrane permeability—critical parameters for oral bioavailability. These attributes make 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde an attractive candidate for further optimization in drug discovery pipelines targeting inflammatory disorders.

The synthesis of this compound presents an interesting challenge due to its intricate architecture. Traditional approaches involve multi-step sequences starting from commercially available pyridine derivatives, employing palladium-catalyzed cross-coupling reactions for introducing the methoxy and difluoromethyl groups. Recent advances in flow chemistry have enabled more efficient preparation of complex heterocycles like this one under controlled conditions. For instance, microwave-assisted synthesis has been employed to accelerate cyclization reactions while maintaining high yields and purity. Such innovations not only streamline production but also reduce waste generation—a key consideration in sustainable chemistry practices.

From a medicinal chemistry perspective, derivatives of 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde have been explored for their potential antiviral properties. The structural features of this scaffold mimic natural products known to interfere with viral replication cycles. Specifically, modifications at the 3-position (e.g., replacing the difluoromethyl group with other lipophilic substituents) have revealed compounds with enhanced activity against RNA viruses such as influenza A virus. Mechanistic studies indicate that these derivatives disrupt viral protease activity by covalently modifying key catalytic residues through their reactive aldehyde functionality—a strategy that has been successfully applied in other antiviral drug candidates.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The incorporation of fluorine atoms into drug molecules often leads to improved pharmacokinetic profiles due to altered electronic distributions and reduced susceptibility to metabolic degradation. In 4-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde, the electron-withdrawing nature of the difluoromethyl group enhances binding interactions by polarizing adjacent bonds while maintaining overall lipophilicity—a balance that is crucial for achieving optimal drug-like properties. This exemplifies how structural modifications can be rationally designed to optimize biological activity without compromising physicochemical characteristics essential for clinical success.

In conclusion,4-(Aminomethyl)-3-(difluoromethyl)-2-methoxypyridine-5-carboxaldehyde (CAS No. 1361764-50-2) represents a versatile building block with broad applications across chemical biology and medicinal chemistry. Its unique combination of functional groups enables diverse synthetic pathways toward bioactive molecules targeting inflammation,kinase inhibition,and antiviral therapies. As computational methods continue to refine virtual screening protocols,this compound’s potential will likely be further unlocked through structure-based drug design approaches tailored toward high-throughput experimentation (HTE). By leveraging modern synthetic techniques alongside innovative computational tools,researchers can accelerate discovery efforts toward next-generation therapeutics built upon robust scaffolds like this one.